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Compound of Interest

Compound Name:
5-Methylpyrazine-2-

carbohydrazide

Cat. No.: B1341549 Get Quote

An In-depth Technical Guide to 5-Methylpyrazine-2-carbohydrazide

This technical guide provides a comprehensive overview of the chemical structure, formula,

and properties of 5-Methylpyrazine-2-carbohydrazide. It is intended for researchers,

scientists, and professionals in the field of drug development and chemical research.

Chemical Structure and Formula
5-Methylpyrazine-2-carbohydrazide is a heterocyclic organic compound featuring a pyrazine

ring substituted with a methyl group and a carbohydrazide group.

Chemical Formula: C₆H₈N₄O[1]

IUPAC Name: 5-methylpyrazine-2-carbohydrazide[1]

Synonyms: 5-methylpyrazine-2-carboxylic acid hydrazide

CAS Number: 37545-33-8[1][2]

The molecular structure is depicted in the following diagram:

Caption: Chemical structure of 5-Methylpyrazine-2-carbohydrazide.
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A summary of the key physicochemical properties of 5-Methylpyrazine-2-carbohydrazide is

presented below.

Property Value Reference

Molecular Weight 152.15 g/mol [3]

Chemical Formula C₆H₈N₄O [1]

Appearance Creamy coloured crystals [4]

Storage Sealed in dry, 2-8°C [3]

Experimental Protocols
Synthesis of 5-Methylpyrazine-2-carbohydrazide
A common method for the synthesis of 5-Methylpyrazine-2-carbohydrazide involves the

reaction of its corresponding methyl ester with hydrazine hydrate.[4][5] A detailed experimental

protocol is as follows:

Reaction Setup: A methanolic solution of methyl 5-methylpyrazine-2-carboxylate (1

equivalent) is combined with an excess of 80% hydrazine hydrate (2 equivalents).[4]

Reflux: The reaction mixture is heated under reflux for 4 hours.[4]

Solvent Removal: After the reflux period, the methanol is removed by distillation, for

instance, using a rotary evaporator.[4]

Recrystallization: The resulting concentrated product is recrystallized from a chloroform and

petroleum ether solvent system to yield creamy colored crystals of 5-Methylpyrazine-2-
carbohydrazide.[4]

The logical workflow for this synthesis is illustrated in the diagram below.
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Synthesis Workflow
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Caption: Workflow for the synthesis of 5-Methylpyrazine-2-carbohydrazide.

Spectroscopic Data
The structural confirmation of 5-Methylpyrazine-2-carbohydrazide is typically achieved

through various spectroscopic methods. A study on the synthesis of this compound and its

derivatives has reported its characterization using modern spectroscopic techniques.[4] While

detailed spectra are not provided here, the following analyses were noted as being performed:

Infrared (IR) Spectroscopy: To identify characteristic functional group vibrations.

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the carbon-

hydrogen framework.

Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.
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Biological Activity
Derivatives of 5-Methylpyrazine-2-carbohydrazide have been investigated for their potential

biological activities. For instance, a series of its derivatives were synthesized and evaluated for

anti-tubercular activity against Mycobacterium tuberculosis.[6] The parent compound, 5-
Methylpyrazine-2-carbohydrazide, has also been identified as having urease inhibition and

antioxidant properties.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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